Cas no 1805938-58-2 (2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-sulfonyl chloride)

• Product Name: 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-sulfonyl chloride
• CAS No: 1805938-58-2
• MF: C₇H₅BrClF₂NO₂S
• MW: 320.538905858994
• CID: 4862177
• Update Time: 2025-05-22

2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO2S/c1-3-2-12-6(8)5(15(9,13)14)4(3)7(10)11/h2,7H,1H3
• InChI Key： QWISXBGEFAPOAQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)C(C)=CN=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-sulfonyl chloride

2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-sulfonyl chloride: A Comprehensive Overview

The compound 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-sulfonyl chloride, identified by the CAS number 1805938-58-2, is a highly specialized organic chemical. This molecule belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in organic synthesis. The structure of this compound is characterized by a pyridine ring substituted with bromine, a difluoromethyl group, and a methyl group, with a sulfonyl chloride moiety attached at the 3-position. These substituents confer unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

The synthesis of 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-sulfonyl chloride typically involves multi-step reactions, often starting from a pyridine derivative. The introduction of the sulfonyl chloride group is a critical step, as it enhances the reactivity of the molecule. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions.

In terms of applications, this compound has shown promise in several areas. One notable application is in pharmaceutical chemistry, where sulfonyl chlorides are often used as intermediates in the synthesis of bioactive molecules. The bromine and difluoromethyl groups in this compound provide opportunities for further functionalization, enabling the creation of diverse drug candidates with potential therapeutic benefits. Additionally, the methyl group at position 5 contributes to the molecule's stability and solubility properties, which are crucial for pharmacokinetic studies.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-sulfonyl chloride. Quantum mechanical calculations have revealed that the sulfonyl chloride group significantly polarizes the molecule, enhancing its electrophilic character. This insight has been instrumental in designing new reaction pathways for its utilization in organic transformations. For example, researchers have demonstrated its effectiveness as an electrophilic reagent in nucleophilic aromatic substitution reactions, particularly under mild conditions.

The environmental impact of this compound is another area of active research. Given its potential use in industrial applications, understanding its degradation pathways and ecological effects is essential. Studies have shown that under aerobic conditions, this compound undergoes hydrolysis to form corresponding sulfonic acids and other byproducts. However, further research is needed to assess its long-term persistence in various environmental matrices and its potential toxicity to aquatic organisms.

In conclusion, 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-sulfonyl chloride (CAS No: 1805938-58-2) represents a valuable building block in modern organic chemistry. Its unique structure and reactivity make it a versatile tool for synthesizing complex molecules with diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.